Cas no 59216-33-0 (1-((E)-((E)-(4-methoxybenzylidene)hydrazono)methyl)naphthalen-2-ol)

1-((E)-((E)-(4-methoxybenzylidene)hydrazono)methyl)naphthalen-2-ol structure
59216-33-0 structure
Product Name:1-((E)-((E)-(4-methoxybenzylidene)hydrazono)methyl)naphthalen-2-ol
CAS No:59216-33-0
MF:C19H16N2O2
MW:304.342544555664
CID:339456
Update Time:2023-11-19

1-((E)-((E)-(4-methoxybenzylidene)hydrazono)methyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde, 2-hydroxy-,[(4-methoxyphenyl)methylene]hydrazone
    • BDBM50247422
    • STL321044
    • 1-{(E)-[(2E)-(4-methoxybenzylidene)hydrazinylidene]methyl}naphthalen-2-ol
    • CID 135549426
    • 1-((E)-((E)-(4-methoxybenzylidene)hydrazono)methyl)naphthalen-2-ol
    • 1-Naphthalenecarboxaldehyde, 2-hydroxy-, 2-[(4-methoxyphenyl)methylene]hydrazone
    • Inchi: 1S/C19H16N2O2/c1-23-16-9-6-14(7-10-16)12-20-21-13-18-17-5-3-2-4-15(17)8-11-19(18)22/h2-13,22H,1H3/b20-12+,21-13+
    • InChI Key: VDNHCZWTCMFPMX-ZIOPAAQOSA-N
    • SMILES: OC1=CC=C2C=CC=CC2=C1/C=N/N=C/C1C=CC(=CC=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Topological Polar Surface Area: 54.2

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 481.4±45.0 °C(Predicted)
  • pka: 8.42±0.50(Predicted)
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